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Compound of Interest

Compound Name: Cyclopentadienyllithium

Cat. No.: B8815766 Get Quote

An In-Depth Technical Guide to Cyclopentadienyllithium: Properties, Synthesis, and

Applications

Foreword
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development and chemical synthesis. It aims to provide an in-depth

understanding of cyclopentadienyllithium (LiCp), a pivotal organolithium reagent. By delving

into its fundamental properties, synthesis protocols, handling procedures, and diverse

applications, this document is designed to be an authoritative reference, enabling users to

leverage this versatile compound's full potential in their research and development endeavors.

The content herein is structured to offer not just procedural steps but also the underlying

scientific principles, ensuring both practical utility and a robust theoretical foundation.

Core Properties of Cyclopentadienyllithium
Cyclopentadienyllithium, often abbreviated as LiCp, is an organolithium compound with the

chemical formula C₅H₅Li. It is a salt-like compound consisting of the lithium cation (Li⁺) and the

aromatic cyclopentadienide anion (Cp⁻).
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Property Value Source

CAS Number 16733-97-4 [1][2][3]

Molecular Weight 72.03 g/mol [1][2][3]

Molecular Formula C₅H₅Li [1][2][4]

Appearance
Colorless to pink or off-white

solid/powder
[2][5]

Density 1.064 g/cm³ [5]

Solubility
Decomposes in water; Soluble

in THF and dimethoxyethane
[5]

Sensitivity Air and moisture sensitive [2]

The pinkish hue often observed in commercial samples is typically due to trace oxidation

impurities.[5] The compound's high reactivity with air and water necessitates handling under

inert atmospheric conditions, a critical consideration for its practical application.

Structural Elucidation
In the solid state, X-ray crystallography has revealed that solvent-free

cyclopentadienyllithium adopts a "polydecker" sandwich complex structure. This consists of

an infinite chain of alternating lithium cations sandwiched between cyclopentadienide ligands.

[5] When dissolved in coordinating solvents like tetrahydrofuran (THF) or in the presence of

amines such as tetramethylethylenediamine (TMEDA), LiCp forms adducts, for example, (η⁵-

Cp)Li(TMEDA).[5] This structural versatility is a key factor in its reactivity and utility in

synthesis.

Synthesis of Cyclopentadienyllithium
The preparation of cyclopentadienyllithium is a standard procedure in many synthetic

chemistry laboratories. The most common method involves the deprotonation of

cyclopentadiene by a strong lithium-based base.
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The most prevalent synthetic route is the reaction of freshly distilled cyclopentadiene with n-

butyllithium (n-BuLi) in an ethereal solvent, typically THF.[5]

Reaction: C₅H₆ + LiC₄H₉ → LiC₅H₅ + C₄H₁₀[5]

This reaction is an acid-base reaction where the acidic proton of cyclopentadiene is abstracted

by the strong base, n-butyllithium. The formation of the aromatic cyclopentadienide anion is the

driving force for this reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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